molecular formula C13H18N2OS B5156579 N-[(butylamino)carbonothioyl]-4-methylbenzamide

N-[(butylamino)carbonothioyl]-4-methylbenzamide

Cat. No. B5156579
M. Wt: 250.36 g/mol
InChI Key: ZAFSZNLCZZZOHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(butylamino)carbonothioyl]-4-methylbenzamide, also known as BCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. BCA belongs to the class of carbonic anhydrase inhibitors and has been found to exhibit promising results in different studies.

Scientific Research Applications

N-[(butylamino)carbonothioyl]-4-methylbenzamide has been extensively studied for its potential applications in various fields such as cancer research, neuroprotection, and glaucoma treatment. In cancer research, N-[(butylamino)carbonothioyl]-4-methylbenzamide has been found to inhibit the activity of carbonic anhydrase IX, which is overexpressed in various types of cancer. This inhibition leads to a decrease in tumor growth and metastasis. In neuroprotection, N-[(butylamino)carbonothioyl]-4-methylbenzamide has been shown to protect neurons from oxidative stress-induced damage, which is a major contributor to neurodegenerative diseases such as Alzheimer's and Parkinson's. In glaucoma treatment, N-[(butylamino)carbonothioyl]-4-methylbenzamide has been found to reduce intraocular pressure by inhibiting carbonic anhydrase activity in the eye.

Mechanism of Action

N-[(butylamino)carbonothioyl]-4-methylbenzamide acts as a competitive inhibitor of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. Carbonic anhydrase plays a crucial role in various physiological processes such as acid-base balance, respiration, and ion transport. By inhibiting carbonic anhydrase activity, N-[(butylamino)carbonothioyl]-4-methylbenzamide disrupts these processes, leading to the observed effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(butylamino)carbonothioyl]-4-methylbenzamide are dependent on the specific application and concentration used. In cancer research, N-[(butylamino)carbonothioyl]-4-methylbenzamide has been found to inhibit tumor growth and metastasis by reducing carbonic anhydrase IX activity. In neuroprotection, N-[(butylamino)carbonothioyl]-4-methylbenzamide has been shown to protect neurons from oxidative stress-induced damage by reducing reactive oxygen species levels and increasing antioxidant enzyme activity. In glaucoma treatment, N-[(butylamino)carbonothioyl]-4-methylbenzamide reduces intraocular pressure by inhibiting carbonic anhydrase activity in the eye.

Advantages and Limitations for Lab Experiments

One major advantage of N-[(butylamino)carbonothioyl]-4-methylbenzamide is its specificity towards carbonic anhydrase, which makes it a valuable tool for studying the role of carbonic anhydrase in various physiological processes. However, the use of N-[(butylamino)carbonothioyl]-4-methylbenzamide in lab experiments is limited by its solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for N-[(butylamino)carbonothioyl]-4-methylbenzamide research, including the development of novel N-[(butylamino)carbonothioyl]-4-methylbenzamide derivatives with improved solubility and specificity towards specific carbonic anhydrase isoforms. Additionally, further studies are needed to investigate the potential applications of N-[(butylamino)carbonothioyl]-4-methylbenzamide in other fields such as cardiovascular disease and diabetes. Finally, the use of N-[(butylamino)carbonothioyl]-4-methylbenzamide in combination with other drugs or therapies should be explored to enhance its efficacy and reduce potential toxicity.
In conclusion, N-[(butylamino)carbonothioyl]-4-methylbenzamide is a promising compound with potential applications in various fields of scientific research. Its specificity towards carbonic anhydrase makes it a valuable tool for studying the role of this enzyme in different physiological processes. However, further studies are needed to fully understand the potential of N-[(butylamino)carbonothioyl]-4-methylbenzamide and to develop novel derivatives with improved solubility and specificity.

Synthesis Methods

The synthesis of N-[(butylamino)carbonothioyl]-4-methylbenzamide involves the reaction between 4-methylbenzoyl chloride and butylamine in the presence of carbon disulfide. The reaction yields N-[(butylamino)carbonothioyl]-4-methylbenzamide, which can be purified through recrystallization. The purity of the compound can be confirmed through various analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

properties

IUPAC Name

N-(butylcarbamothioyl)-4-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2OS/c1-3-4-9-14-13(17)15-12(16)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H2,14,15,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZAFSZNLCZZZOHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC(=S)NC(=O)C1=CC=C(C=C1)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(butylcarbamothioyl)-4-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.